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Compound of Interest

Compound Name: 4-Methyl-2-pentanone

Cat. No.: B128772 Get Quote

This document provides critical safety protocols and logistical procedures for the handling and

disposal of 4-Methyl-2-pentanone (also known as Methyl Isobutyl Ketone, MIBK). The

following step-by-step guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory operations.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Methyl-2-pentanone is a highly flammable liquid and vapor that poses several health risks.

[1][2][3] It is harmful if inhaled, causes serious eye irritation, and may cause respiratory

irritation.[1][2][3][4] Furthermore, it is suspected of causing cancer and repeated exposure may

lead to skin dryness or cracking.[1][5][6] Adherence to proper PPE guidelines is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale and Source

Eye/Face Protection
Chemical safety goggles or a

face shield.[3][4]

Must be tested and approved

under government standards

like NIOSH (US) or EN 166

(EU) to protect against

splashes and vapors that

cause serious eye irritation.[3]

Skin Protection
Compatible chemical-resistant

gloves.[4]

Use proper glove removal

technique to avoid skin

contact.[3] Dispose of

contaminated gloves after use.

[3] Wash hands thoroughly

after handling.[1][4]

Respiratory Protection

Use only in a well-ventilated

area, preferably under a

chemical fume hood.[1] If

engineering controls are

insufficient, use a full-face

respirator with appropriate

cartridges (e.g., ABEK type)

approved by NIOSH or CEN.

[3]

The substance is harmful if

inhaled, causing respiratory

tract irritation.[3][4][7]

Body Protection

A complete suit protecting

against chemicals, such as a

lab coat.[3] For significant

exposure risk, flame-retardant

antistatic protective clothing is

recommended.[3]

Protects skin from accidental

contact and contamination.

Contaminated clothing should

be removed immediately.[1]

Quantitative Safety Data
Understanding the chemical's properties is crucial for safe handling.

Table 2: Exposure Limits and Health Hazard Data
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Parameter Value Source

OSHA PEL (Permissible

Exposure Limit)
TWA 100 ppm (410 mg/m³) [5]

NIOSH REL (Recommended

Exposure Limit)
TWA 50 ppm (205 mg/m³) [5]

NIOSH STEL (Short-Term

Exposure Limit)
75 ppm (300 mg/m³) [5]

ACGIH TLV (Threshold Limit

Value)
TWA 50 ppm [4]

ACGIH STEL (Short-Term

Exposure Limit)
75 ppm [4]

Oral LD50 (Rat) 2,080 mg/kg [1]

Dermal LD50 (Rabbit) >16,000 mg/kg [1]

Inhalation LC50/4h (Rat) >8.2 mg/L [1]

Table 3: Physical and Chemical Properties

Property Value Source

Appearance Clear, colorless liquid [8]

Boiling Point 114-118 °C (237-244 °F) [1]

Flash Point 14 °C (57.2 °F) [1]

Autoignition Temperature 460 °C (860 °F) [1][8]

Vapor Density Heavier than air [8]

Water Solubility 19 g/L at 20 °C [1]

Operational Plan: Handling 4-Methyl-2-pentanone
This section provides a procedural workflow for safe handling from preparation to cleanup.
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Pre-Handling Checklist
Verify Ventilation: Ensure the chemical fume hood is operational and certified.

Eliminate Ignition Sources: Remove all sources of heat, sparks, open flames, and hot

surfaces from the work area.[3][7] Use explosion-proof electrical and ventilating equipment.

[5]

Prepare for Spills: Confirm that a spill kit with appropriate absorbent material (sand,

diatomite, universal binders) is accessible.[1]

Inspect PPE: Check all PPE for integrity (no rips, cracks, or defects) before use.

Ground Equipment: Ground and bond containers and receiving equipment to prevent static

discharge.[2][5]

Step-by-Step Handling Procedure
Don PPE: Put on all required personal protective equipment as specified in Table 1.

Transfer Chemical: Perform all work within the chemical fume hood. Open and handle the

container with care to prevent the formation of aerosols.[1] Use only non-sparking tools.[5]

Keep Containers Closed: When not in use, ensure the container is tightly closed.[3][5]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[3]

Monitor for Peroxides: 4-Methyl-2-pentanone may form explosive peroxides upon

prolonged storage.[9] Containers should be dated upon opening and tested for peroxides

periodically, or discarded after one year.[9]

Post-Handling and Cleanup
Decontaminate: Immediately change any contaminated clothing.

Clean Work Area: Wipe down the work surface with an appropriate solvent and then soap

and water.
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Personal Hygiene: Wash hands and face thoroughly with soap and water after handling the

substance.[1][5]

Doff PPE: Remove PPE using the proper technique to avoid self-contamination and dispose

of single-use items in the designated waste stream.[3]

Disposal Plan
Proper disposal is critical to ensure environmental and personnel safety.

Waste Collection: Collect all 4-Methyl-2-pentanone waste, including contaminated

absorbents and disposable PPE, in a designated, properly labeled, and sealed container.

Waste Storage: Store waste containers in a cool, dry, well-ventilated area away from heat

and ignition sources, separate from incompatible materials.[2][7]

Final Disposal: Dispose of the chemical waste through a licensed professional waste

disposal service.[3] The substance must not be disposed of with municipal waste or emptied

into drainage systems.[2] Normal disposal is via a chemical incinerator equipped with an

afterburner and scrubber.[3]

Emergency Procedures
Spill: In case of a spill, evacuate the area and remove all ignition sources.[3] Contain the spill

with inert, non-flammable absorbent material.[2] Collect the material using non-sparking tools

and place it in a container for disposal.[3][4] Do not let the product enter drains.[3]

Fire: Use dry chemical, CO2, water spray, or alcohol-resistant foam to extinguish a fire.[1][3]

Water may be ineffective for extinguishment but can be used to cool fire-exposed containers.

[4]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[1][3]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of

water.[2]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get medical advice if irritation persists.

Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water and consult a physician.[3]

Workflow Visualization
The following diagram illustrates the essential workflow for safely managing 4-Methyl-2-
pentanone in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/4-methly-2-pentanone_msds-1.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/4-methly-2-pentanone_msds-1.pdf
https://www.benchchem.com/product/b128772?utm_src=pdf-body
https://www.benchchem.com/product/b128772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase

3. Disposal Phase

Risk Assessment
(Review SDS)

PPE Selection & Inspection
(Goggles, Gloves, Lab Coat)

Environment Prep
(Verify Fume Hood, No Ignition Sources)

Chemical Handling
(In Fume Hood, Use Non-Sparking Tools)

Proceed when safe

Secure Storage
(Tightly Closed, Cool, Ventilated Area)

Waste Segregation
(Labelled, Sealed Containers)

Decontamination
(Clean Area, Wash Hands)

Restock/Re-inspect for next use

Final Disposal
(Licensed Waste Service)

Spill Response Fire Response First Aid

Click to download full resolution via product page

Caption: Safe Handling and Disposal Workflow for 4-Methyl-2-pentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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